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Compound of Interest

Compound Name: Seladelpar sodium salt

Cat. No.: B8069339 Get Quote

Essential Safety and Handling Guide for
Seladelpar Sodium Salt
This guide provides critical safety, handling, and disposal information for Seladelpar sodium
salt, ensuring the well-being of laboratory personnel and the integrity of research. While

Seladelpar sodium salt is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is essential to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against potential exposure

to any chemical substance. The following table summarizes the recommended PPE for

handling Seladelpar sodium salt.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles
Should feature side-shields for

comprehensive protection.

Hand Protection Protective Gloves
Impervious gloves, such as

nitrile, are recommended.

Body Protection Impervious Clothing

A standard laboratory coat is

required to protect against

incidental contact.

Respiratory Protection Suitable Respirator

To be used in situations where

dust or aerosol formation is

possible, or if ventilation is

inadequate.

Operational Plan for Handling Seladelpar Sodium
Salt
A systematic approach to handling Seladelpar sodium salt will ensure a safe and efficient

workflow.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1] A chemical fume hood is recommended,

especially when handling powdered forms of the substance.

Locate the nearest safety shower and eye wash station before beginning work.[1]

Assemble all necessary equipment and materials, including PPE, before handling the

compound.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.[1]
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Minimize the creation of dust and aerosols.[1]

Use designated tools (e.g., spatulas, weighing paper) for handling the powder.

Clearly label all containers with the substance name and any relevant hazard information.

3. Storage:

Keep the container tightly sealed when not in use.[1]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

The recommended storage temperature is 4°C for the solid form.[1] For solutions, store at

-80°C for up to 6 months or -20°C for up to 1 month.[3]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and

lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 10

minutes. Seek medical attention.[1][2]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and shoes.

Wash clothing before reuse. If irritation develops, seek medical attention.[1][2]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.[1][2]

Disposal Plan
Proper disposal of Seladelpar sodium salt and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Unused and Waste Material:
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While Seladelpar sodium salt is not classified as hazardous, it should not be disposed of in

the regular trash or down the drain without consulting local regulations.

Dispose of the chemical waste in appropriately labeled and compatible receptacles.

Follow all applicable national and local regulations for the disposal of non-hazardous

chemical waste.

2. Contaminated Materials:

All disposable materials that have come into contact with Seladelpar sodium salt, such as

gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste

container.

Non-disposable items, such as glassware and spatulas, should be decontaminated by

thoroughly rinsing with an appropriate solvent (e.g., alcohol), followed by washing with soap

and water.[1]

3. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

After thorough cleaning, the containers can be disposed of as regular laboratory glass or

plastic waste, in accordance with institutional guidelines.

Emergency Spill Response
In the event of a spill, a prompt and organized response is critical to mitigate any potential

hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8069339?utm_src=pdf-body
https://www.benchchem.com/product/b8069339?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment

Cleanup

Follow-up

Evacuate the immediate area

Alert nearby personnel and supervisor

Don appropriate PPE

Contain the spill with absorbent material

Clean the spill area with a suitable solvent

Dispose of all contaminated materials as chemical waste

Decontaminate all equipment used for cleanup

Report the incident according to institutional policy

Click to download full resolution via product page

Figure 1: Workflow for handling a chemical spill of Seladelpar sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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